Cas no 885498-59-9 (methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate hydrochloride)

• Product Name: methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate hydrochloride
• CAS No: 885498-59-9
• MF: C₈H₁₄ClF₂NO₂
• MW: 229.65206861496
• CID: 5014100
• Update Time: 2026-02-27

methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 1-amino-4,4-difluorocyclohexanecarboxylate hydrochloride
• METHYL 1-AMINO-4,4-DIFLUOROCYCLOHEXANECARBOXYLATE HCL
• methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate hydrochloride
• methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate;hydrochloride

• Inchi： 1S/C8H13F2NO2.ClH/c1-13-6(12)7(11)2-4-8(9,10)5-3-7;/h2-5,11H2,1H3;1H
• InChI Key： PIFLXLORNVWWIF-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCC(C(=O)OC)(CC1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Topological Polar Surface Area: 52.3

methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate hydrochloride

Methyl 1-Amino-4,4-Difluorocyclohexane-1-Carboxylate Hydrochloride (CAS No. 885498-59-9): A Comprehensive Overview

Methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate hydrochloride (CAS No. 885498-59-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements involving this compound.

Chemical Structure and Properties

Methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate hydrochloride is a cyclic compound with a six-membered ring containing two fluorine atoms at the 4-position. The presence of these fluorine atoms imparts unique chemical and physical properties to the molecule. The compound is a white crystalline solid with a molecular weight of 237.7 g/mol. It is soluble in water and common organic solvents such as methanol and ethanol, making it suitable for various chemical reactions and biological assays.

The hydrochloride salt form of the compound enhances its stability and solubility in aqueous solutions, which is crucial for its use in pharmaceutical formulations. The amino group on the cyclohexane ring provides the molecule with reactivity and functionality, enabling it to participate in a wide range of chemical reactions.

Synthesis Methods

The synthesis of methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate hydrochloride involves several well-established methods in organic chemistry. One common approach is the reaction of 4,4-difluorocyclohexanone with methylamine followed by carboxylation and subsequent formation of the hydrochloride salt. This method yields high purity product with good yields.

Another synthetic route involves the use of transition metal-catalyzed reactions to introduce the difluoro group into the cyclohexane ring. This method offers greater control over the stereochemistry of the final product, which is essential for pharmaceutical applications where enantiomeric purity is critical.

Applications in Medicinal Chemistry

Methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate hydrochloride has shown promise in various medicinal chemistry applications due to its unique structural features. Recent studies have explored its potential as a lead compound for developing drugs targeting neurological disorders, cancer, and inflammatory diseases.

In neurological research, this compound has been investigated for its ability to modulate neurotransmitter systems. Studies have shown that it can interact with specific receptors involved in neurotransmission, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease.

In cancer research, methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate hydrochloride has been evaluated for its antiproliferative effects on various cancer cell lines. Preliminary results indicate that it can inhibit cell growth and induce apoptosis in certain types of cancer cells, making it a potential candidate for further drug development.

Recent Research Advancements

The latest research on methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate hydrochloride has focused on optimizing its pharmacological properties through structural modifications. Scientists have explored the introduction of additional functional groups to enhance its binding affinity to target proteins and improve its pharmacokinetic profile.

A recent study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of several derivatives of this compound. The researchers found that certain modifications significantly improved the compound's potency and selectivity against specific targets. These findings have paved the way for further optimization and preclinical testing.

Clinical Trials and Future Prospects

While still in the early stages of development, methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate hydrochloride has shown promising results in preclinical studies. Several pharmaceutical companies are currently investigating this compound as a potential drug candidate for various therapeutic indications.

Clinical trials are expected to begin in the near future to evaluate its safety and efficacy in human subjects. These trials will provide valuable insights into the compound's pharmacological profile and potential therapeutic applications.

In conclusion, methyl 1-amino-4,4-difluorocyclohexane-1-carboxylate hydrochloride (CAS No. 885498-59-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research efforts aim to optimize its properties and explore its full potential in treating various diseases.